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Compound of Interest

Compound Name: O-Phthalimide-C5-acid

Cat. No.: B107536 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive overview of the recommended procedures for

the safe disposal of O-Phthalimide-C5-acid (also known as 6-N-Phthalimidoylhexanoic acid,

CAS No. 4443-26-9).

Disclaimer: A comprehensive Safety Data Sheet (SDS) for O-Phthalimide-C5-acid with

specific disposal instructions is not readily available. The following procedures are based on

the compound's chemical structure, available safety data for structurally related compounds,

and general best practices for laboratory chemical waste management. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance and

to ensure compliance with local, state, and federal regulations.

Immediate Safety and Hazard Information
O-Phthalimide-C5-acid is classified with the following GHS hazard statements, indicating it

should be handled with care:

H303: May be harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Due to these potential hazards, appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, must be worn at all times when handling this compound.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of O-Phthalimide-
C5-acid, which are crucial for its safe handling and in determining the appropriate disposal

route.

Property Value

CAS Number 4443-26-9[2]

Molecular Formula C₁₄H₁₅NO₄[3]

Molecular Weight 261.27 g/mol [3]

Physical Form Solid

Melting Point Not available

Boiling Point Not available

Step-by-Step Disposal Protocol
The primary and recommended disposal route for O-Phthalimide-C5-acid is through collection

as hazardous chemical waste by a licensed EHS provider.[4] Do not attempt to dispose of this

chemical down the drain or in regular trash.[4]

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including chemical safety goggles, nitrile gloves, and a lab coat.

Waste Classification: Treat O-Phthalimide-C5-acid as a hazardous solid organic acid waste.

[4] Its hexanoic acid component suggests it should be handled as a potentially corrosive and

irritating substance.[4]

Waste Segregation and Collection:
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Container: Place the waste O-Phthalimide-C5-acid in a designated, compatible, and

properly sealed hazardous waste container.[5] The original container of the chemical can

often be used for disposal.[5]

Labeling: The waste container must be clearly labeled with a hazardous waste tag that

includes the full chemical name ("O-Phthalimide-C5-acid" or "6-N-Phthalimidoylhexanoic

acid"), the CAS number (4443-26-9), and the approximate quantity of the waste.

Incompatibility: Do not mix this waste with incompatible materials such as strong bases,

strong oxidizing agents, or strong reducing agents.[4] Store containers of acids and bases

separately.[4]

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area until it is collected by your institution's EHS personnel.[4]

Spill Management:

Minor Spills: For small spills, carefully sweep up the solid material, trying to avoid

generating dust. Place the collected material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Major Spills: In the event of a large spill, evacuate the immediate area and contact your

institution's EHS department immediately.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of O-Phthalimide-C5-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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